D-Alanine-3,3,3-D3-N-fmoc

• Molecular Formula: C18H17NO4
• Molecular Weight: 314.3 g/mol
• IUPAC Name: (2R)-3,3,3-trideuterio-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C18H17NO4/c1-11(17(20)21)19-18(22)23-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16H,10H2,1H3,(H,19,22)(H,20,21)/t11-/m1/s1/i1D3
• InChI Key: QWXZOFZKSQXPDC-KMKPOHAJSA-N
• Isomeric SMILES: [2H]C([2H])([2H])[C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Canonical SMILES: CC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Description

D-Alanine-3,3,3-D3-N-fmoc: is a deuterated derivative of D-Alanine, where three hydrogen atoms are replaced by deuterium. The compound is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, making it useful in peptide synthesis. The molecular formula is CD3CH(NH-Fmoc)COOH, and it has a molecular weight of 314.35 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of D-Alanine-3,3,3-D3-N-fmoc typically involves the deuteration of D-Alanine followed by the protection of the amino group with an Fmoc group. The process can be summarized as follows:

Deuteration: D-Alanine is subjected to deuterium exchange reactions to replace hydrogen atoms with deuterium.

Fmoc Protection: The deuterated D-Alanine is then reacted with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a base such as N,N-diisopropylethylamine (DIPEA) to form the Fmoc-protected derivative

Industrial Production Methods: Industrial production methods for this compound involve large-scale deuteration and Fmoc protection processes. These methods are optimized for high yield and purity, often using automated systems for precise control of reaction conditions .

Chemical Reactions Analysis

Types of Reactions: D-Alanine-3,3,3-D3-N-fmoc undergoes various chemical reactions, including:

Substitution Reactions: The Fmoc group can be removed under basic conditions, allowing the amino group to participate in further reactions.

Peptide Coupling: The compound is commonly used in solid-phase peptide synthesis, where it reacts with other amino acids to form peptide bonds.

Common Reagents and Conditions:

Fmoc Removal: Piperidine in dimethylformamide (DMF) is commonly used to remove the Fmoc group.

Peptide Coupling: Reagents such as HBTU (O-Benzotriazole-N,N,N’,N’-tetramethyl-uronium-hexafluoro-phosphate) and DIPEA are used for coupling reactions.

Major Products:

Peptides: The primary products formed from reactions involving this compound are peptides, which are synthesized by sequentially adding amino acids.

Scientific Research Applications

Chemistry:

Peptide Synthesis: D-Alanine-3,3,3-D3-N-fmoc is widely used in the synthesis of deuterated peptides for structural and functional studies

Biology:

Proteomics: The compound is used in proteomics research to study protein structure and function, particularly in mass spectrometry-based analyses.

Medicine:

Drug Development: Deuterated peptides synthesized using this compound are investigated for their potential therapeutic applications.

Industry:

Biotechnology: The compound is used in the production of stable isotope-labeled peptides for various industrial applications.

Mechanism of Action

Molecular Targets and Pathways: D-Alanine-3,3,3-D3-N-fmoc exerts its effects primarily through its incorporation into peptides. The deuterium atoms provide stability and resistance to metabolic degradation, making the resulting peptides more stable and longer-lasting in biological systems .

Comparison with Similar Compounds

Fmoc-L-Alanine-3,3,3-D3: Similar to D-Alanine-3,3,3-D3-N-fmoc but with the L-enantiomer of alanine.

Fmoc-D-Alanine: Non-deuterated version of the compound.

Uniqueness: this compound is unique due to its deuterium content, which imparts greater stability and resistance to metabolic processes compared to non-deuterated analogs .